Cas no 913322-56-2 (4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE)
913322-56-2 structure
Product Name:4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE
CAS No:913322-56-2
MF:C13H15N3O2
MW:245.277102708817
CID:996287
PubChem ID:53426717
Update Time:2025-04-20
4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE
- 4-(3,4-dimethoxyphenyl)-6-methylpyrimidin-2-amine
- 913322-56-2
- AKOS011771554
- DTXSID20699334
- hsp90_71
- BDBM225780
-
- Inchi: 1S/C13H15N3O2/c1-8-6-10(16-13(14)15-8)9-4-5-11(17-2)12(7-9)18-3/h4-7H,1-3H3,(H2,14,15,16)
- InChI Key: PAZLFKIJYYWIBG-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1C=C(C)N=C(N)N=1)OC
Computed Properties
- Exact Mass: 245.11600
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- PSA: 70.26000
- LogP: 2.63260
4-METHYL-6-(3,4-DIMETHOXYPHENYL)PYRIMIDIN-2-AMINE Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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